Cas no 71701-99-0 (2-chloro-5-(difluoromethyl)pyridine)

• Product Name: 2-chloro-5-(difluoromethyl)pyridine
• CAS No: 71701-99-0
• MF: C₆H₄ClF₂N
• MW: 163.552467346191
• MDL: MFCD16140199
• CID: 1070999
• PubChem ID: 23053241
• Update Time: 2025-04-23

2-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(difluoromethyl)-Pyridine
• 2-Chloro-5-(difluoromethyl)pyridine
• SCHEMBL2120568
• MS-20435
• WCA70199
• AB70755
• D80116
• SY305997
• TQP0184
• AKOS005258396
• 2-Chloro-5-(difluoromethyl)pyridine, 97%
• CS-0132554
• 71701-99-0
• DTXSID40630082
• F2147-6846
• FT-0686351
• MFCD16140199
• EN300-207006
• 6-Chloro-3-(difluoromethyl)pyridine
• STL556224
• DA-03325
• BBL102422
• 2-chloro-5-(difluoromethyl)pyridine

• MDL： MFCD16140199
• Inchi： 1S/C6H4ClF2N/c7-5-2-1-4(3-10-5)6(8)9/h1-3,6H
• InChI Key： OSQYJPKSEWBNOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(F)F

Computed Properties

• Exact Mass: 163.0000331g/mol
• Monoisotopic Mass: 163.0000331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.368 g/mL at 25 °C
• Boiling Point: 215.1±35.0 ºC (760 Torr),
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.492
• Solubility: Slightly soluble (4.1 g/l) (25 º C),

2-chloro-5-(difluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-5-(difluoromethyl)pyridine

2-Chloro-5-(Difluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-chloro-5-(difluoromethyl)pyridine (CAS No: 71701-99-0) is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This molecule is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substitution pattern of this compound includes a chlorine atom at the 2-position and a difluoromethyl group at the 5-position, making it a unique derivative of pyridine.

Pyridine derivatives have long been of interest to chemists due to their versatile reactivity and ability to act as precursors for a wide range of compounds. The presence of electron-withdrawing groups, such as chlorine and difluoromethyl groups, significantly influences the electronic properties of the pyridine ring. These groups deactivate the ring towards electrophilic substitution reactions but can also direct incoming substituents to specific positions depending on their nature.

Recent studies have highlighted the potential of 2-chloro-5-(difluoromethyl)pyridine in the development of novel agrochemicals. For instance, researchers have explored its role as an intermediate in the synthesis of herbicides and fungicides. The chlorine and difluoromethyl groups contribute to the molecule's stability and bioavailability, making it an ideal candidate for agricultural applications.

In the pharmaceutical industry, 2-chloro-5-(difluoromethyl)pyridine has been investigated as a building block for drug development. Its ability to form hydrogen bonds and participate in π-π interactions makes it suitable for designing molecules with specific pharmacokinetic profiles. Recent advancements in medicinal chemistry have leveraged this compound to create potential candidates for treating various diseases, including cancer and infectious diseases.

The synthesis of 2-chloro-5-(difluoromethyl)pyridine typically involves multi-step reactions, often starting from pyridine or its derivatives. One common approach is the nucleophilic substitution reaction, where appropriate substituents are introduced at specific positions on the pyridine ring. The use of modern catalytic techniques has significantly improved the efficiency and selectivity of these reactions.

From an environmental perspective, understanding the fate and behavior of 2-chloro-5-(difluoromethyl)pyridine in natural systems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. These studies aim to ensure that its use in agrochemicals does not pose significant risks to ecosystems or human health.

In conclusion, 2-chloro-5-(difluoromethyl)pyridine (CAS No: 71701-99-0) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and reactivity make it an invaluable tool for researchers and developers alike. As new research continues to uncover its potential, this compound is poised to play an even more significant role in advancing science and technology.